molecular formula C8H8O4 B1212673 ortho-Hydroxymandelic acid CAS No. 1678-71-3

ortho-Hydroxymandelic acid

Cat. No. B1212673
CAS RN: 1678-71-3
M. Wt: 168.15 g/mol
InChI Key: TWLSOWAQVSIFIF-UHFFFAOYSA-N
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Description

Ortho-Hydroxymandelic acid, also known as Ortho-Hydroxymandelic acid, is a useful research compound. Its molecular formula is C8H8O4 and its molecular weight is 168.15 g/mol. The purity is usually 95%.
The exact mass of the compound ortho-Hydroxymandelic acid is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 126698. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality ortho-Hydroxymandelic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ortho-Hydroxymandelic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

1678-71-3

Product Name

ortho-Hydroxymandelic acid

Molecular Formula

C8H8O4

Molecular Weight

168.15 g/mol

IUPAC Name

2-hydroxy-2-(2-hydroxyphenyl)acetic acid

InChI

InChI=1S/C8H8O4/c9-6-4-2-1-3-5(6)7(10)8(11)12/h1-4,7,9-10H,(H,11,12)

InChI Key

TWLSOWAQVSIFIF-UHFFFAOYSA-N

SMILES

C1=CC=C(C(=C1)C(C(=O)O)O)O

Canonical SMILES

C1=CC=C(C(=C1)C(C(=O)O)O)O

synonyms

2-hydroxymandelic acid
ortho-hydroxymandelic acid

Origin of Product

United States

Synthesis routes and methods

Procedure details

reacting glyoxylic acid with a boric acid ester of a phenol of the formula: ##STR9## under acid conditions to form a boric acid ester of a 2-hydroxymandelic acid;
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